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Compound of Interest

Compound Name: 7-CH-dADP

cat. No.: B15601527

An In-depth Technical Guide to the Chemical Structure of 7-CH-dADP

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-CH-dADP, formally known as 7-Deaza-2'-deoxyadenosine-5'-O-diphosphate, is a synthetic
analog of the endogenous nucleotide 2'-deoxyadenosine 5'-diphosphate (dADP).[1][2][3][4] As
a modified purine nucleotide, it serves as a valuable tool in biochemical and pharmacological
research, particularly in the study of enzymes that utilize dADP as a substrate or regulator. The
primary structural modification in 7-CH-dADP is the substitution of the nitrogen atom at the 7-
position of the adenine base with a carbon atom, creating a pyrrolo[2,3-d]pyrimidine core.[1][5]
This alteration significantly impacts the electronic properties and hydrogen bonding potential of
the nucleobase without drastically changing its overall shape, making it an effective probe for
investigating enzyme-substrate interactions and reaction mechanisms.

Chemical Structure and Nomenclature
The core structure of 7-CH-dADP consists of three key components:

e A 7-deazaadenine base: This is a pyrrolo[2,3-d]pyrimidin-4-amine moiety where the N7 atom
of the imidazole ring of adenine is replaced by a carbon atom.

o A 2'-deoxyribose sugar: A five-carbon sugar ring where the hydroxyl group at the 2' position
is absent, characteristic of deoxyribonucleotides.
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» Adiphosphate group: Two phosphate units are attached to the 5' position of the deoxyribose
sugar via an ester linkage.

The formal chemical name is 7-[2-deoxy-5-O-[hydroxy(phosphonooxy)phosphinyl]-3-D-erythro-
pentofuranosyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine.[1] It is also referred to by several
synonyms, including 2'-Deoxytubercidin-5'-O-diphosphate and 5'-dTuDP.[1]

Below is a diagram illustrating the structural comparison between the native 2'-deoxyadenosine
5'-diphosphate (dADP) and its 7-deaza analog, 7-CH-dADP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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